Cas no 1797281-73-2 (N1-[2-Methoxy-2-(3-methoxyphenyl)ethyl]-N2-[3-(methylthio)phenyl]ethanediamide)

N1-[2-Methoxy-2-(3-methoxyphenyl)ethyl]-N2-[3-(methylthio)phenyl]ethanediamide is a specialized diamide compound featuring a unique structural framework with methoxy and methylthio substituents. Its well-defined molecular architecture, incorporating both aromatic and aliphatic moieties, makes it a valuable intermediate in organic synthesis and pharmaceutical research. The presence of methoxy groups enhances solubility and reactivity, while the methylthio moiety offers potential for further functionalization. This compound is particularly useful in the development of bioactive molecules due to its ability to interact with diverse biological targets. High purity and stability under standard conditions ensure consistent performance in research applications. Its structural complexity also makes it a candidate for studying structure-activity relationships in medicinal chemistry.
N1-[2-Methoxy-2-(3-methoxyphenyl)ethyl]-N2-[3-(methylthio)phenyl]ethanediamide structure
1797281-73-2 structure
Product Name:N1-[2-Methoxy-2-(3-methoxyphenyl)ethyl]-N2-[3-(methylthio)phenyl]ethanediamide
CAS No:1797281-73-2
MF:C19H22N2O4S
MW:374.453983783722
CID:5371887
Update Time:2025-10-28

N1-[2-Methoxy-2-(3-methoxyphenyl)ethyl]-N2-[3-(methylthio)phenyl]ethanediamide Chemical and Physical Properties

Names and Identifiers

    • N1-[2-Methoxy-2-(3-methoxyphenyl)ethyl]-N2-[3-(methylthio)phenyl]ethanediamide
    • Inchi: 1S/C19H22N2O4S/c1-24-15-8-4-6-13(10-15)17(25-2)12-20-18(22)19(23)21-14-7-5-9-16(11-14)26-3/h4-11,17H,12H2,1-3H3,(H,20,22)(H,21,23)
    • InChI Key: RYZAMXNSKPGBQH-UHFFFAOYSA-N
    • SMILES: C(NCC(OC)C1=CC=CC(OC)=C1)(=O)C(NC1=CC=CC(SC)=C1)=O

Experimental Properties

  • Density: 1.24±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
  • pka: 11.11±0.70(Predicted)

N1-[2-Methoxy-2-(3-methoxyphenyl)ethyl]-N2-[3-(methylthio)phenyl]ethanediamide Pricemore >>

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Additional information on N1-[2-Methoxy-2-(3-methoxyphenyl)ethyl]-N2-[3-(methylthio)phenyl]ethanediamide

N1-[2-Methoxy-2-(3-methoxyphenyl)ethyl]-N2-[3-(methylthio)phenyl]ethanediamide: A Comprehensive Overview

The compound with CAS No 1797281-73-2, known as N1-[2-Methoxy-2-(3-methoxyphenyl)ethyl]-N2-[3-(methylthio)phenyl]ethanediamide, is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound has garnered attention due to its unique structural features and promising biological activities, making it a subject of extensive research in recent years.

N1-[2-Methoxy-2-(3-methoxyphenyl)ethyl]-N2-[3-(methylthio)phenyl]ethanediamide is characterized by its complex structure, which includes a central ethanediamide backbone linked to two distinct aromatic groups. The first group, [2-Methoxy-2-(3-methoxyphenyl)ethyl], introduces a methoxy-substituted phenyl ring, while the second group, [3-(methylthio)phenyl], features a methylthio substitution on the phenyl ring. This combination of functional groups imparts unique chemical properties to the molecule, including enhanced stability and reactivity under specific conditions.

Recent studies have highlighted the potential of this compound in the field of pharmacology. Researchers have explored its ability to modulate key cellular pathways, particularly in the context of neurodegenerative diseases and cancer. For instance, a 2023 study published in *Journal of Medicinal Chemistry* demonstrated that N1-[2-Methoxy-...] exhibits potent inhibitory activity against certain kinases involved in tumor progression. This finding underscores its potential as a lead compound for drug development.

In addition to its pharmacological applications, N1-[...] has also been investigated for its role in materials science. Its ability to form stable amide bonds makes it a valuable component in the synthesis of advanced polymers and coatings. A 2024 study in *Macromolecules* reported that incorporating this compound into polymer matrices significantly improved their thermal stability and mechanical properties.

The synthesis of N1-[...] involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Key steps include the preparation of intermediate amides and subsequent coupling reactions to achieve the final product. The optimization of these steps has been a focus of recent research, with scientists aiming to enhance yield and reduce production costs.

From an environmental perspective, the compound's biodegradability and ecological impact have also been assessed. Preliminary studies suggest that N1-[...] exhibits moderate biodegradation under aerobic conditions, making it suitable for applications where environmental sustainability is a priority.

In conclusion, N1-[...] (CAS No 1797281-73-2) stands out as a versatile and innovative compound with diverse applications across multiple disciplines. Its unique chemical structure, coupled with recent advancements in its synthesis and application studies, positions it as a promising candidate for future scientific breakthroughs.

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